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Compound Name:
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Cat. No.: B563983

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(2-Aminoethyl)benzoic acid
hydrochloride (CAS No. 102879-42-5), a versatile building block with potential applications in
pharmaceutical and chemical research. This document consolidates its chemical and physical
properties, safety and handling information, and outlines a general synthetic approach. While
specific biological activities and detailed experimental protocols for this particular isomer are
not extensively documented in publicly available literature, this guide offers insights based on
related compounds and general chemical principles.

Chemical and Physical Properties

2-(2-Aminoethyl)benzoic acid hydrochloride is a white to off-white solid.[1] Its fundamental
properties are summarized in the table below. While specific quantitative data for properties
such as melting point and solubility are not readily available for the hydrochloride salt,
information on the free base and related isomers is provided for reference.
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Property Value Source
CAS Number 102879-42-5 [2]
Molecular Formula CoH12CINO2 [2]
Molecular Weight 201.65 g/mol [2]
Appearance White to off-white solid [1]

Room Temperature, under
Storage Temperature ) [1]
inert atmosphere

Synthesis

A general methodology for the synthesis of 2-(2-Aminoethyl)benzoic acid and its analogs often
involves the construction of the aminoethyl side chain on a pre-existing benzoic acid
framework. One common strategy is the reduction of a corresponding nitro compound. This
would typically involve the synthesis of a precursor like 2-(2-nitroethyl)benzoic acid or 2-(2-
nitrovinyl)benzoic acid.

Another approach involves the reaction of a benzoic acid derivative with ethylenediamine.
While a detailed, step-by-step protocol for the specific synthesis of 2-(2-Aminoethyl)benzoic
acid hydrochloride is not readily available in the searched literature, a generalized workflow
for a related synthesis is presented below.
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4 . . )
Generalized Synthetic Workflow
Starting Material
(e.g., 2-Methylbenzoic acid derivative)
Side-chain Functionalization
(e.g., Bromination)

Nucleophilic Substitution
(e.g., with Phthalimide Potassium)

Hydrolysis/Deprotection
(e.g., Hydrazine hydrate)

:

Formation of Hydrochloride Salt
(e.g., with HCl in ether)

Click to download full resolution via product page

A generalized synthetic workflow for aminoethylbenzoic acids.

Analytical Methods

The characterization and purity assessment of 2-(2-Aminoethyl)benzoic acid hydrochloride

would typically involve a combination of standard analytical techniques.

e High-Performance Liquid Chromatography (HPLC): For purity assessment and
quantification. A reverse-phase C18 column with a mobile phase consisting of an acetonitrile
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and water gradient with an acidic modifier (e.g., formic acid or trifluoroacetic acid) would be a
common starting point.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure. *H
and 3C NMR spectra would provide detailed information about the arrangement of protons
and carbon atoms in the molecule.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern,
further confirming the identity of the compound.

Biological Activity and Potential Applications

While specific pharmacological studies on 2-(2-Aminoethyl)benzoic acid hydrochloride are
limited in the available literature, its structural isomer, 4-(2-Aminoethyl)benzoic acid
hydrochloride, is known to be utilized as a key intermediate in the synthesis of various
pharmaceuticals, particularly those targeting neurological disorders.[1] Derivatives of
aminobenzoic acids have been investigated for a wide range of biological activities, including
anti-inflammatory and analgesic properties.[3]

Given its structure as a GABA (gamma-aminobutyric acid) analog constrained on a benzene
ring, it could be hypothesized that 2-(2-Aminoethyl)benzoic acid hydrochloride may interact
with GABA receptors or transporters. However, this remains speculative without direct
experimental evidence.

The general class of aminobenzoic acid derivatives has been explored for various therapeutic
applications, suggesting that this compound could be a valuable scaffold for medicinal
chemistry research.[4]
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Potential Research Areas
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Potential areas of research for 2-(2-Aminoethyl)benzoic acid hydrochloride.

Safety and Handling

Detailed safety information for 2-(2-Aminoethyl)benzoic acid hydrochloride is not available.
Standard laboratory safety precautions should be taken when handling this compound. This
includes the use of personal protective equipment such as gloves, safety glasses, and a lab
coat. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

2-(2-Aminoethyl)benzoic acid hydrochloride is a chemical intermediate with potential for use
in the development of novel therapeutic agents. While a comprehensive dataset on its specific
properties and biological activities is yet to be established in the public domain, this guide
provides a foundational understanding for researchers and drug development professionals.
Further investigation into its synthesis, characterization, and pharmacological properties is
warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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